Cas no 2228501-26-4 (9-(nitromethyl)-9H-fluorene)

• Product Name: 9-(nitromethyl)-9H-fluorene
• CAS No: 2228501-26-4
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 6351422
• PubChem ID: 165978453
• Update Time: 2025-05-28

9-(nitromethyl)-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 9-(nitromethyl)-9H-fluorene
• 2228501-26-4
• EN300-1807004

• Inchi： 1S/C14H11NO2/c16-15(17)9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H,9H2
• InChI Key： APKSAQGVQXHHAG-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 9-(nitromethyl)-9H-fluorene

Comprehensive Analysis of 9-(Nitromethyl)-9H-Fluorene (CAS No. 2228501-26-4): Properties, Applications, and Innovations

9-(Nitromethyl)-9H-fluorene (CAS No. 2228501-26-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific and industrial fields. This nitro-substituted fluorene derivative combines the rigid aromatic framework of fluorene with the reactive nitromethyl functional group, making it a versatile intermediate for synthetic chemistry and materials science. Researchers are particularly interested in its electronic properties, which stem from the conjugation between the fluorene core and the nitro group, enabling applications in optoelectronic devices and advanced materials.

The compound's molecular structure, characterized by the 9H-fluorene backbone, provides exceptional thermal and chemical stability, while the nitromethyl moiety introduces opportunities for further functionalization. This dual functionality has led to its exploration in organic light-emitting diodes (OLEDs), where nitroaromatic compounds are known to enhance electron transport properties. Recent studies have also highlighted its potential as a building block for high-performance polymers, particularly in the development of materials with tunable luminescence and charge-carrier mobility.

In the context of green chemistry and sustainable synthesis, 9-(nitromethyl)-9H-fluorene has emerged as a candidate for eco-friendly catalytic processes. Its reactivity under mild conditions aligns with the growing demand for energy-efficient synthesis methods, a topic frequently searched in academic and industrial databases. The compound's compatibility with photocatalysis and electrochemical reactions further positions it as a valuable tool for researchers exploring C-H functionalization techniques, a trending area in organic chemistry.

From a commercial perspective, the scalability of 9-(nitromethyl)-9H-fluorene synthesis is a critical focus. Manufacturers are optimizing routes to improve yield and purity, addressing common search queries like "cost-effective fluorene derivatives" and "bulk nitroaromatic suppliers." Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure quality control, meeting the stringent requirements of pharmaceutical and materials science industries.

Innovations in crystal engineering have also benefited from this compound, as its molecular packing behavior influences the design of organic semiconductors. Computational studies leveraging density functional theory (DFT) provide insights into its electronic structure, a subject of numerous recent publications. These findings contribute to the broader discussion on molecular electronics, a field experiencing rapid growth due to the demand for flexible and lightweight electronic components.

Safety and handling protocols for CAS 2228501-26-4 adhere to standard laboratory practices, with particular attention to its stability under various conditions. While not classified as hazardous, proper storage away from strong oxidizers is recommended—a detail often highlighted in safety data sheets (SDS) and frequently searched by laboratory personnel.

The future outlook for 9-(nitromethyl)-9H-fluorene includes expanded roles in bioconjugation chemistry and drug delivery systems, where its aromaticity and functional group versatility offer advantages. As interest grows in multifunctional organic materials, this compound exemplifies how targeted molecular modifications can unlock new technological possibilities across disciplines.